N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide

• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol
• IUPAC Name: N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C21H17N3O3/c1-13-5-7-14(8-6-13)20(25)23-16-12-15(9-10-17(16)26-2)21-24-19-18(27-21)4-3-11-22-19/h3-12H,1-2H3,(H,23,25)
• InChI Key: BIHDSWYZNFDQOQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)OC

Description

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide, also known as MO-5, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a selective antagonist of the μ-opioid receptor and has been shown to have analgesic effects in animal models.

Mechanism of Action

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide is a selective antagonist of the μ-opioid receptor, which is involved in pain signaling in the central nervous system. By blocking the μ-opioid receptor, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide prevents the activation of pain signaling pathways, resulting in analgesic effects. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide does not activate other opioid receptors, such as the δ-opioid receptor or the κ-opioid receptor, which are involved in other physiological processes.
Biochemical and physiological effects:
N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has been shown to have potent analgesic effects in animal models. It does not produce the respiratory depression or addiction associated with traditional opioid analgesics. N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has also been shown to have anti-inflammatory effects in animal models, which may contribute to its analgesic effects. In addition, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide in lab experiments include its selectivity for the μ-opioid receptor, its potent analgesic effects, and its low potential for abuse and dependence. However, the limitations of using N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide in lab experiments include the need for specialized equipment and expertise to synthesize and handle the compound, as well as the need for animal models to study its effects.

Future Directions

There are several future directions for the study of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide. One direction is the development of new analgesic drugs based on the structure of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide. Another direction is the study of the anti-inflammatory effects of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide and its potential use in the treatment of inflammatory conditions. Additionally, the potential use of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide in combination with other drugs for the treatment of pain and other conditions should be explored. Finally, the development of new synthetic methods for the production of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide with improved yields and purity should be investigated.
In conclusion, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide is a promising compound that has been extensively studied for its potential therapeutic applications. Its selectivity for the μ-opioid receptor, potent analgesic effects, and low potential for abuse and dependence make it a promising candidate for the development of new analgesic drugs. Further research is needed to fully understand the biochemical and physiological effects of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide and its potential use in the treatment of pain and other conditions.

Synthesis Methods

The synthesis of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide involves a multistep process that starts with the reaction of 2-amino-5-methoxybenzoic acid with 2-bromo-4-methylbenzoyl chloride to form the intermediate compound. The intermediate is then reacted with 2-amino-4,5-dimethoxybenzoic acid to form the final product, N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide. The synthesis of N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. Its selectivity for the μ-opioid receptor makes it a promising candidate for the development of new analgesic drugs. Animal studies have shown that N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-4-methylbenzamide has potent analgesic effects and does not produce the side effects associated with traditional opioid analgesics, such as respiratory depression and addiction.